Ethyl 2-(4-methyl-1,3-thiazol-2-yl)propanoate

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: ethyl 2-(4-methyl-1,3-thiazol-2-yl)propanoate
• InChI: InChI=1S/C9H13NO2S/c1-4-12-9(11)7(3)8-10-6(2)5-13-8/h5,7H,4H2,1-3H3
• InChI Key: CDNZKPJKDVXBGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C1=NC(=CS1)C

Description

Ethyl 2-(4-methyl-1,3-thiazol-2-yl)propanoate is a useful research compound. Its molecular formula is C9H13NO2S and its molecular weight is 199.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Intermediate 103 (6.6 g, 40.9 mmol) and chloroacetone (FLUKA, 3.27 mL, 40.9 mmol) in DMF (50 mL) was stirred at 80° C. for 5 h. Reaction mixture was cooled to room temperature, treated with NaHCO3 (150 mL) and extracted with ethyl ether (2×200 mL). Organic layer was washed with brine, dried over Na2SO4 and evaporated to give title compound (7.57 g, 38.0 mmol, 93% yield) as yellow oil. 1H NMR (300 MHz, DMSO-d6) δ ppm: 7.19 (s, 1H), 4.23-4.06 (m, 3H), 2.31 (s, 3H), 1.48 (d, 3H), 1.16 (t, 3H). [ES+MS] m/z 200 (MH+). It was subsequently observed that this compound undergoes autooxidation at the stereogenic centre to form ethyl 2-hydroxy-2-(4-methyl-1,3-thiazol-2-yl)propanoate. Once the presence of this compound had been observed, the compound was actively synthesised, hereinbelow described as Intermediate 106.